Cas no 1546680-42-5 ((2-{4-chloropyrrolo[2,1-f][1,2,4]triazin-7-yl}ethyl)(methyl)amine)

2-{4-Chloropyrrolo[2,1-f][1,2,4]triazin-7-yl}ethyl)(methyl)amine is a heterocyclic amine derivative featuring a chlorinated pyrrolotriazine core. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a versatile intermediate in the synthesis of biologically active molecules. The presence of the 4-chloro substituent enhances reactivity for further functionalization, while the ethyl(methyl)amine side chain offers flexibility for derivatization or binding interactions. Its well-defined structure and stability under standard conditions make it suitable for use in targeted drug discovery, particularly in the development of kinase inhibitors or other small-molecule therapeutics. The compound is typically handled under inert conditions to preserve its integrity.
(2-{4-chloropyrrolo[2,1-f][1,2,4]triazin-7-yl}ethyl)(methyl)amine structure
1546680-42-5 structure
Product Name:(2-{4-chloropyrrolo[2,1-f][1,2,4]triazin-7-yl}ethyl)(methyl)amine
CAS No:1546680-42-5
MF:C9H11ClN4
MW:210.66343998909
CID:5302312
Update Time:2026-03-10

(2-{4-chloropyrrolo[2,1-f][1,2,4]triazin-7-yl}ethyl)(methyl)amine Chemical and Physical Properties

Names and Identifiers

    • 2-(4-Chloropyrrolo[2,1-f][1,2,4]triazin-7-yl)-N-methylethanamine
    • (2-{4-chloropyrrolo[2,1-f][1,2,4]triazin-7-yl}ethyl)(methyl)amine
    • Inchi: 1S/C9H11ClN4/c1-11-5-4-7-2-3-8-9(10)12-6-13-14(7)8/h2-3,6,11H,4-5H2,1H3
    • InChI Key: UUALNWBIFVBVDU-UHFFFAOYSA-N
    • SMILES: N12C(CCNC)=CC=C1C(Cl)=NC=N2

(2-{4-chloropyrrolo[2,1-f][1,2,4]triazin-7-yl}ethyl)(methyl)amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN18655-100MG
(2-{4-chloropyrrolo[2,1-f][1,2,4]triazin-7-yl}ethyl)(methyl)amine
1546680-42-5 95%
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¥ 2,560.00 2023-03-17
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
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NAN JING YAO SHI KE JI GU FEN Co., Ltd.
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¥ 6,831.00 2023-03-17
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SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
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NAN JING YAO SHI KE JI GU FEN Co., Ltd.
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NAN JING YAO SHI KE JI GU FEN Co., Ltd.
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(2-{4-chloropyrrolo[2,1-f][1,2,4]triazin-7-yl}ethyl)(methyl)amine Related Literature

Additional information on (2-{4-chloropyrrolo[2,1-f][1,2,4]triazin-7-yl}ethyl)(methyl)amine

Chemical Compound CAS No. 1546680-42-5: (2-{4-chloropyrrolo[2,1-f][1,2,4]triazin-7-yl}ethyl)(methyl)amine

The compound with CAS No. 1546680-42-5, named (2-{4-chloropyrrolo[2,1-f][1,2,4]triazin-7-yl}ethyl)(methyl)amine, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to a class of heterocyclic compounds known for their unique electronic properties and potential applications in drug development and advanced materials. The structure of this compound is characterized by a pyrrolo[2,1-f][1,2,4]triazine ring system substituted with a chloro group at position 4 and an ethylamine side chain at position 7. The presence of the methylamine group further enhances its functional versatility.

Recent studies have highlighted the importance of pyrrolo-triazine derivatives in various biological contexts. For instance, researchers have explored the potential of pyrrolo[2,1-f][1,2,4]triazine derivatives as inhibitors of kinase enzymes, which are critical targets in cancer therapy. The substitution pattern in (2-{4-chloropyrrolo[2,1-f][1,2,4]triazin-7-yl}ethyl)(methyl)amine suggests that it may exhibit enhanced bioavailability and selectivity compared to other analogs. This makes it a promising candidate for further preclinical studies.

The synthesis of (2-{4-chloropyrrolo[2,1-f][1,2,4]triazin-7-yl}ethyl)(methyl)amine involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Key steps include the formation of the pyrrolo-triazine core through cyclization reactions and subsequent functionalization to introduce the ethylamine and methylamine groups. Advanced techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to optimize the reaction conditions and improve yield.

In terms of pharmacological activity, this compound has shown potential as a modulator of cellular signaling pathways. Preclinical data indicate that it may inhibit key enzymes involved in inflammation and oxidative stress, making it a candidate for treating chronic diseases such as neurodegenerative disorders and cardiovascular conditions. Furthermore, its structural features suggest that it could serve as a scaffold for developing more potent drug candidates through rational drug design.

From a materials science perspective, the unique electronic properties of pyrrolo[2,1-f][1,2,4]triazine derivatives make them attractive for applications in organic electronics. The compound's ability to undergo redox reactions under specific conditions could be harnessed for developing new types of sensors or energy storage devices. Recent breakthroughs in computational chemistry have enabled researchers to predict the electronic behavior of such compounds with high accuracy, facilitating their integration into advanced materials.

In conclusion, (2-{4-chloropyrrolo[2,1-f][1,2,4]triazin-7-yl}ethyl)(methyl)amine represents a cutting-edge compound with diverse potential applications across multiple scientific disciplines. Its unique structure and functional groups make it an ideal candidate for further exploration in both therapeutic and materials-based research. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to the advancement of science and technology.

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